Cas no 72445-21-7 (1,4-Dioxaspiro[4.5]dec-7-ene-8-methanol)

• Product name: 1,4-Dioxaspiro[4.5]dec-7-ene-8-methanol
• CAS No: 72445-21-7
• MF: C₉H₁₄O₃
• MW: 170.20566
• CID: 543914
• PubChem ID: 10964938

1,4-Dioxaspiro[4.5]dec-7-ene-8-methanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]dec-7-ene-8-methanol
• 1,4-dioxaspiro[4.5]dec-7-en-8-ylmethanol
• WIAIVFFTAUNKFV-UHFFFAOYSA-N
• SCHEMBL8401988
• 1,4-Dioxaspiro[4,5]dec-7-ene-8-methanol
• 72445-21-7
• DTXSID00450006

• Inchi： InChI=1S/C9H14O3/c10-7-8-1-3-9(4-2-8)11-5-6-12-9/h1,10H,2-7H2
• InChI Key： WIAIVFFTAUNKFV-UHFFFAOYSA-N
• SMILES： C1CC2(CC=C1CO)OCCO2

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 38.69